Cas no 1203187-67-0 (3-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methoxyphenyl)urea)

• Product Name: 3-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methoxyphenyl)urea
• CAS No: 1203187-67-0
• MF: C₁₉H₂₃N₃O₄S
• MW: 389.468623399735
• CID: 6377384
• PubChem ID: 30374266
• Update Time: 2025-11-01

3-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methoxyphenyl)urea
• 1-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-(4-methoxyphenyl)urea
• F5535-0047
• 1203187-67-0
• 1-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-methoxyphenyl)urea
• VU0646783-1
• 3-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-1-(4-methoxyphenyl)urea
• AKOS024512986

• Inchi： 1S/C19H23N3O4S/c1-3-27(24,25)22-12-4-5-14-13-16(8-11-18(14)22)21-19(23)20-15-6-9-17(26-2)10-7-15/h6-11,13H,3-5,12H2,1-2H3,(H2,20,21,23)
• InChI Key： DMRFUZQZWFUPSU-UHFFFAOYSA-N
• SMILES： N(C1C=CC2=C(C=1)CCCN2S(CC)(=O)=O)C(NC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 389.14092740g/mol
• Monoisotopic Mass: 389.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.1Ų

Additional information on 3-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methoxyphenyl)urea

3-1-(Ethanesulfonyl)-1,2,3,4-Tetrahydroquinolin-6-yl-1-(4-Methoxyphenyl)Urea: A Comprehensive Overview

CAS No. 1203187-67-0 refers to the compound known as 3-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-1-(4-methoxyphenyl)urea, which is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a urea group linked to a tetrahydroquinoline moiety and a methoxyphenyl group, making it a versatile compound for further research and development.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The tetrahydroquinoline ring is a key structural element, contributing to the compound's stability and reactivity. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which are critical for large-scale production. Researchers have also explored the use of environmentally friendly solvents and catalysts to make the synthesis process more sustainable.

One of the most exciting aspects of this compound is its potential in pharmacology. The methoxyphenyl group introduces electronic effects that can influence the compound's interaction with biological systems. Recent findings suggest that this compound exhibits moderate activity against certain enzymes, making it a candidate for drug development. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in metalloenzyme inhibition studies.

The ethanesulfonyl group in the molecule plays a crucial role in modulating its physical properties. This group increases the molecule's lipophilicity, which is essential for permeability across biological membranes. Studies have shown that this property enhances the compound's bioavailability, making it more effective in vivo. Furthermore, the tetrahydroquinoline ring contributes to the molecule's rigidity, which is beneficial for maintaining specific conformations required for biological activity.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a template for constructing more complex molecules has made it valuable in combinatorial chemistry. Researchers have also explored its use as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. The methoxyphenyl group's reactivity has been exploited in various coupling reactions, further expanding its utility in organic synthesis.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the urea group forms strong hydrogen bonds with target molecules, enhancing its binding affinity. This information is crucial for designing analogs with improved pharmacokinetic properties.

In conclusion, CAS No. 1203187-67-0 represents a significant advancement in organic chemistry with wide-ranging applications. Its unique structure and promising biological activities make it a valuable compound for further research and development. As scientists continue to explore its potential, this compound is expected to play an increasingly important role in both academic and industrial settings.